2-(2-Chloro-6-fluorophenyl)-1-(4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-1-[4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H20ClFN4O/c20-15-2-1-3-16(21)14(15)12-19(26)25-10-8-24(9-11-25)18-7-6-17(22-23-18)13-4-5-13/h1-3,6-7,13H,4-5,8-12H2
• InChI Key: OUEMFNJQZKCWGN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C(C=C2)N3CCN(CC3)C(=O)CC4=C(C=CC=C4Cl)F
• Molecular Formula: C19H20ClFN4O
• Molecular Weight: 374.8 g/mol

Description

2-(2-Chloro-6-fluorophenyl)-1-(4-(6-cyclopropylpyridazin-3-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H20ClFN4O and its molecular weight is 374.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

• A series of azole-containing piperazine derivatives, which include structures similar to the specified compound, have shown moderate to significant antibacterial and antifungal activities in vitro. These compounds exhibited broad-spectrum antimicrobial efficacy against all tested strains, with activities comparable to standard drugs like chloramphenicol and fluconazole (Gan, Fang, & Zhou, 2010).

Antitumor Activity

• 1,2,4-Triazine derivatives bearing a piperazine amide moiety were synthesized and showed promising antiproliferative agents against MCF-7 breast cancer cells, comparing favorably with the anticancer drug cisplatin (Yurttaş, Demirayak, Ilgın, & Atlı, 2014).

Chemical Synthesis and Application

• Studies have detailed the synthesis of various analogs and derivatives involving piperazine structures for potential use in medicinal chemistry, including efforts to synthesize flunarizine and its Z-isomer, highlighting the versatility of these compounds in drug development (Shakhmaev, Sunagatullina, & Zorin, 2016).

Analysis and Characterization

• Advanced analytical techniques have been employed for the characterization of compounds similar to the specified chemical, underlining the importance of accurate identification and quantification in pharmaceutical formulations and degradation studies (El-Sherbiny, Eid, El-wasseef, Al-Ashan, & Belal, 2005).